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Cat. No.: S766250
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Compound Identification and Application

The table below summarizes the key identifiers and primary research application for 5-Fluorouracil-15N2.

Property Description

Chemical
Name

5-Fluoropyrimidine-2,4(1H,3H)-dione-1,3-15N2 [1]

CAS Number 68941-95-7 [1]

Molecular
Formula

C₄H₃F¹⁵N₂O₂ [1]

Molecular
Weight

132.1 g/mol [1]

SMILES O=C([15NH]1)C(F)=C[15NH]C1=O [1]

Primary
Application

Used as an internal standard for Analytical Method Development (AMD) and

Validation, Quality Control (QC), and commercial production of Fluorouracil [1]
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Information on specific synthesis protocols for this isotopically labeled compound is sparse in the searched

literature.

Synthesis Approach: One recent study describes a general method for synthesizing fluorinated
pyrimidines using potassium (Z)-2-cyano-2-fluoroethenolate and amidine hydrochlorides under

mild conditions, yielding various substituted 5-fluoro-4-aminopyrimidines [2]. While this confirms the
feasibility of such pathways, it does not detail the synthesis of the specific 1,3-15N2-labeled uracil

derivative.
Characterization Data: The supplier SynZeal indicates that the product is supplied with "detailed

characterization data compliant with regulatory guideline," and traceability to pharmacopeial
standards (USP/EP) can be provided based on feasibility [1]. However, the specific data (e.g., NMR,

Mass Spec) are not publicly listed.

Pharmacological Context of 5-Fluorouracil

To understand the role of the 15N2-labeled standard, it's crucial to know the metabolism and mechanism of

its parent drug, 5-Fluorouracil (5-FU). The following diagram illustrates the core pathways.
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The metabolic fate and mechanism of 5-Fluorouracil (5-FU), which its 15N2-labeled analog is used to study

[3].

Mechanism of Action: 5-FU is an antimetabolite anticancer drug. Its cytotoxicity primarily stems from
its active metabolites:

FdUMP: Inhibits thymidylate synthase (TYMS), a key enzyme in DNA synthesis [3] [4].
FUTP: Incorporated into RNA, disrupting normal RNA function [3].

Metabolism and Pharmacogenomics: Over 80% of administered 5-FU is catabolized in the liver.
The rate-limiting enzyme is dihydropyrimidine dehydrogenase (DPD), encoded by the DPYD gene

[3]. Genetic variations in DPYD are strongly linked to severe toxicity, guiding dose adjustments in
clinical practice [5] [6].

Research and Development Implications

The available information highlights key areas where the 15N2-labeled standard adds value, particularly in

modern, personalized medicine.

Analytical Method Development: The compound is explicitly intended for use as a stable isotope-

labeled internal standard in mass spectrometry-based assays, improving the accuracy and reliability
of quantifying 5-FU and its metabolites in biological samples [1].

Addressing Toxicity: The well-documented risk of severe fluoropyrimidine toxicity drives the need
for precise pharmacokinetic monitoring and DPYD genotyping [5] [6]. Accurate bioanalytical methods,

supported by such standards, are fundamental to this precision dosing.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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